5-bromo-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C13H10BrN3O4/c1-6-5-8(7(2)19-6)12-16-17-13(21-12)15-11(18)9-3-4-10(14)20-9/h3-5H,1-2H3,(H,15,17,18)
• InChI Key: XFPSTQJBHULWMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C13H10BrN3O4
• Molecular Weight: 352.14 g/mol

Description

5-bromo-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide is a chemical compound that has been the focus of scientific research due to its potential use in various applications.

Scientific Research Applications

Synthetic Pathways and Chemical Properties

5-bromo-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide is a compound that can be involved in various synthetic pathways, particularly in the synthesis of heterocyclic compounds. These compounds have a wide range of applications, including their use in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties and biological activities.

For instance, compounds similar to this compound have been used in the synthesis of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents, showing strong DNA affinities and in vitro activity against T. b. rhodesiense and P. falciparum, as well as excellent in vivo activity in the trypanosomal STIB900 mouse model (Ismail et al., 2004).

Additionally, the synthesis and characterization of benzofuran-oxadiazole hybrids have been reported, where compounds like 5-bromo-N'-hydroxybenzofuran-2-carboxamidine serve as intermediates for antimicrobial activity studies, highlighting the relevance of such compounds in developing new antimicrobial agents (Sanjeeva et al., 2021).

Biological and Pharmacological Activities

The structure of compounds similar to this compound allows for the exploration of various biological and pharmacological activities. For example, heterocyclic compounds based on azo-furanone derivatives have shown promising anti-avian influenza virus (H5N1) activity, underscoring the potential therapeutic applications of these compounds in treating viral infections (Flefel et al., 2012).

In another study, the synthesis of functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling was investigated, demonstrating anti-bacterial activities against clinically isolated drug-resistant bacteria, which validates the significance of these compounds in addressing antibiotic resistance (Siddiqa et al., 2022).